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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethoxypyridine

Cat. No.: B011224

An In-depth Technical Guide to 2-Chloro-4,6-
dimethoxypyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-4,6-dimethoxypyrimidine is a versatile heterocyclic compound that serves as a critical
intermediate in the synthesis of a wide range of organic molecules. Identified by its CAS
Number 13223-25-1, this pyrimidine derivative is particularly significant in the agrochemical and
pharmaceutical industries.[1][2] Its unique structure, featuring a reactive chlorine atom and two
methoxy groups, allows for diverse chemical modifications, making it an invaluable building
block for creating complex, bioactive compounds.[2] This guide provides a comprehensive
overview of its chemical properties, structure, synthesis, and applications, tailored for
professionals in research and development.

Chemical Structure and Identifiers

The structure of 2-Chloro-4,6-dimethoxypyrimidine is characterized by a pyrimidine ring
substituted with a chlorine atom at the C2 position and two methoxy groups at the C4 and C6
positions.
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Core Intermediate
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Start:
2-Amino-4,6-dimethoxypyrimidine

1. Dissolve in conc. HCI
at 0°C
2. Cool to -15°C

3. Add NaNO:2 solution dropwise
(maintain -15°C to -10°C)

4. Stir for 1 hour

5. Neutralize with NaOH
to pH 7 at -5°C

'

6. Filter to collect solid

:

7. Extract with Ethyl Acetate

i

8. Dry & Evaporate Solvent

'

9. Purify via Chromatography

End:
Pure 2-Chloro-4,6-
dimethoxypyrimidine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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